Cas no 1178366-23-8 ((2-Bromo-4-nitrophenyl)methanesulfonyl chloride)

• Product Name: (2-Bromo-4-nitrophenyl)methanesulfonyl chloride
• CAS No: 1178366-23-8
• MF: C₇H₅BrClNO₄S
• MW: 314.540899038315
• MDL: MFCD12783409
• CID: 5242149
• PubChem ID: 53263016
• Update Time: 2026-03-08

(2-Bromo-4-nitrophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4-nitrophenyl)methanesulfonyl chloride
• STL227940
• (2-bromo-4-nitrophenyl)methanesulfonylchloride
• Benzenemethanesulfonyl chloride, 2-bromo-4-nitro-
• (2-Bromo-4-nitrophenyl)methanesulfonyl chloride

• MDL： MFCD12783409
• Inchi： 1S/C7H5BrClNO4S/c8-7-3-6(10(11)12)2-1-5(7)4-15(9,13)14/h1-3H,4H2
• InChI Key： GRIJBAUQEJVSMF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CS(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 2.4
• Topological Polar Surface Area: 88.3

Additional information on (2-Bromo-4-nitrophenyl)methanesulfonyl chloride

Introduction to (2-Bromo-4-nitrophenyl)methanesulfonyl chloride (CAS No. 1178366-23-8)

(2-Bromo-4-nitrophenyl)methanesulfonyl chloride, with the CAS number 1178366-23-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structural features of this compound, characterized by the presence of both bromine and nitro substituents on a phenyl ring, make it a versatile building block for medicinal chemists. The methanesulfonyl chloride moiety further enhances its utility by providing a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups.

In recent years, there has been a growing interest in exploring the potential of 2-Bromo-4-nitrophenyl)methanesulfonyl chloride in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have highlighted its role in the development of compounds that interact with protein kinases, which are key enzymes involved in cancer progression. The bromo and nitro groups on the phenyl ring contribute to the compound's binding affinity and specificity, making it an attractive scaffold for drug design.

One notable application of this compound is in the synthesis of kinase inhibitors. Protein kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2-Bromo-4-nitrophenyl)methanesulfonyl chloride, researchers have been able to develop inhibitors that selectively target specific kinases, thereby disrupting abnormal signaling networks.

The reactivity of the methanesulfonyl chloride group allows for its conversion into sulfonamides, which are another class of important pharmacophores. Sulfonamides have been widely used in medicinal chemistry due to their broad spectrum of biological activities. The introduction of sulfonamide moieties into drug candidates has led to the discovery of several therapeutic agents with significant clinical efficacy.

Furthermore, the presence of both bromine and nitro substituents on the phenyl ring provides additional opportunities for further functionalization. These groups can be readily modified through various chemical reactions, such as cross-coupling reactions, allowing for the creation of complex molecular architectures. This flexibility makes 2-Bromo-4-nitrophenyl)methanesulfonyl chloride a valuable tool in synthetic organic chemistry.

In academic research, this compound has been employed in studies aimed at understanding the mechanisms of drug action. For example, researchers have used derivatives of 2-Bromo-4-nitrophenyl)methanesulfonyl chloride to investigate how certain compounds interact with biological targets at the molecular level. These studies not only contribute to our fundamental understanding of drug-receptor interactions but also provide insights into how to improve the design of future drug candidates.

The pharmaceutical industry has also recognized the potential of this intermediate in drug development. Several companies have incorporated derivatives of 2-Bromo-4-nitrophenyl)methanesulfonyl chloride into their pipeline programs, targeting various therapeutic areas. The compound's ability to serve as a versatile building block has made it a preferred choice for medicinal chemists working on complex synthetic challenges.

In conclusion, (2-Bromo-4-nitrophenyl)methanesulfonyl chloride (CAS No. 1178366-23-8) is a multifunctional organic compound with significant applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules, particularly kinase inhibitors and sulfonamides. As research continues to uncover new therapeutic targets and mechanisms, the importance of this compound is likely to grow further.